Cas no 2329550-77-6 (3-{1-[(5-Bromothiophen-2-yl)sulfonyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione)

• Product Name: 3-{1-[(5-Bromothiophen-2-yl)sulfonyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione
• CAS No: 2329550-77-6
• MF: C₁₀H₉BrN₂O₄S₃
• MW: 397.288457632065
• CID: 6194830
• PubChem ID: 121155359
• Update Time: 2025-10-30

3-{1-[(5-Bromothiophen-2-yl)sulfonyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• F6473-4952
• 3-(1-((5-bromothiophen-2-yl)sulfonyl)azetidin-3-yl)thiazolidine-2,4-dione
• 3-{1-[(5-bromothiophen-2-yl)sulfonyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione
• 3-[1-(5-bromothiophen-2-yl)sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione
• AKOS032696604
• 2329550-77-6
• 3-{1-[(5-Bromothiophen-2-yl)sulfonyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C10H9BrN2O4S3/c11-7-1-2-9(19-7)20(16,17)12-3-6(4-12)13-8(14)5-18-10(13)15/h1-2,6H,3-5H2
• InChI Key： PUTHYCRIVZBBTF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(N1CC(C1)N1C(=O)SCC1=O)(=O)=O

Computed Properties

• Exact Mass: 395.89078g/mol
• Monoisotopic Mass: 395.89078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 137Ų

Additional information on 3-{1-[(5-Bromothiophen-2-yl)sulfonyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione

3-{1-[(5-Bromothiophen-2-yl)sulfonyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione: A Comprehensive Overview

3-{1-[(5-Bromothiophen-2-yl)sulfonyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione, also known by its CAS number 2329550-77-6, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a thiazolidine ring system and a sulfonyl group attached to an azetidine moiety. The presence of the 5-bromothiophene group further enhances its chemical versatility and reactivity.

The synthesis of this compound involves a series of carefully designed multi-step reactions. Researchers have employed various strategies, including nucleophilic substitution, coupling reactions, and cyclization processes, to achieve the desired product. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of the compound. Recent studies have focused on optimizing these synthetic pathways to make the production process more efficient and environmentally friendly.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in organic synthesis. Its thiazolidine ring system is known for its stability and reactivity, making it a valuable component in the construction of bioactive molecules. The sulfonyl group attached to the azetidine ring introduces additional functionality, enabling the compound to participate in a wide range of chemical transformations. This makes it an attractive candidate for applications in drug discovery and materials science.

Recent research has highlighted the potential of this compound in the development of novel therapeutic agents. Its ability to inhibit certain enzymes and modulate cellular pathways has been extensively studied. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its biological applications, this compound has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as in the development of new types of semiconductors and conductive polymers. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and other optoelectronic devices, where its stability and reactivity are highly valued.

The structural complexity of this compound presents both challenges and opportunities for chemists. While its synthesis requires precise control over reaction conditions, its intricate architecture offers a wealth of possibilities for further modification and functionalization. Ongoing research is focused on exploring new synthetic routes and identifying novel applications for this versatile molecule.

In conclusion, 3-{1-[(5-Bromothiophen-2-yl)sulfonyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione (CAS 2329550-77-6) is a fascinating compound with a wide range of potential applications. Its unique structure, combined with its reactivity and stability, makes it an invaluable tool in modern chemistry. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.